Cas no 150320-87-9 (Ethyltris(dimethylsiloxy)silane)

• Product Name: Ethyltris(dimethylsiloxy)silane
• CAS No: 150320-87-9
• MF: C₈H₂₃O₃Si₄
• MW: 279.608426332474
• CID: 65188
• PubChem ID: 22325680
• Update Time: 2025-04-18

Ethyltris(dimethylsiloxy)silane Chemical and Physical Properties

Names and Identifiers

• Ethyltris(dimethylsiloxy)silane
• 3-[(Dimethylsilyl)oxy]-3-ethyl-1,1,5,5-tetramethyl-trisiloxane
• tris(dimethylsilyloxy)-ethylsilane
• ACMC-20n5ye
• AG-D-96923
• CTK4C6599
• Trisiloxane,3-[(dimethylsilyl)oxy]-3-ethyl-1,1,5,5-tetramethyl-
• Trisiloxane, 3-[(dimethylsilyl)oxy]-3-ethyl-1,1,5,5-tetramethyl-
• DTXSID40721686
• AKOS015914564
• FT-0762233
• SCHEMBL5252842
• 3-[(Dimethylsilyl)oxy]-3-ethyl-1,1,5,5-tetramethyltrisiloxane
• 150320-87-9
• ETHYL-TRIS(DIMETHYLSILOXY)SILANE

• Inchi： 1S/C8H23O3Si4/c1-8-15(9-12(2)3,10-13(4)5)11-14(6)7/h8H2,1-7H3
• InChI Key： GGEMEVGSTRMIIF-UHFFFAOYSA-N
• SMILES： [Si](CC)(O[Si](C)C)(O[Si](C)C)O[Si](C)C |^1:4,8,12|

Computed Properties

• Exact Mass: 282.09600
• Monoisotopic Mass: 279.07242573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.01g/cm
• Boiling Point: 209 ºC
• Flash Point: 80 ºC
• PSA: 27.69000
• LogP: 1.94520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes